Cas no 1706221-18-2 (1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one)

• Product Name: 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one
• CAS No: 1706221-18-2
• MF: C₂₄H₂₇N₃O₂S
• MW: 421.555084466934
• CID: 5367362
• PubChem ID: 90631236
• Update Time: 2025-07-22

1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-7-methyl-3-[[tetrahydro-7-(2-methylphenyl)-1,4-thiazepin-4(5H)-yl]carbonyl]-1,8-naphthyridin-4(1H)-one
• 1706221-18-2
• AKOS025104703
• F6481-2530
• 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,8-naphthyridin-4-one
• 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one
• 1-ethyl-7-methyl-3-(7-(o-tolyl)-1,4-thiazepane-4-carbonyl)-1,8-naphthyridin-4(1H)-one

• Inchi： 1S/C24H27N3O2S/c1-4-26-15-20(22(28)19-10-9-17(3)25-23(19)26)24(29)27-12-11-21(30-14-13-27)18-8-6-5-7-16(18)2/h5-10,15,21H,4,11-14H2,1-3H3
• InChI Key： ROSMVAAAOGANPZ-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C(C3=CC=C(C)N=C3N(CC)C=2)=O)=O)CCC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 421.18239829g/mol
• Monoisotopic Mass: 421.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.8Ų

Additional information on 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one

Introduction to 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one (CAS No. 1706221-18-2)

The compound 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one, identified by its CAS number 1706221-18-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of heterocyclic chemistry, featuring a naphthyridine core with functionalized thiazepane and phenyl groups. The strategic arrangement of these moieties not only contributes to its unique chemical properties but also opens up diverse possibilities for therapeutic applications.

Recent studies have highlighted the potential of naphthyridine derivatives as pharmacological agents due to their ability to interact with biological targets with high specificity. The presence of the thiazepane ring in this compound introduces a favorable pharmacokinetic profile, enhancing both solubility and metabolic stability. Furthermore, the 2-methylphenyl substituent at the 7-position of the thiazepane moiety plays a crucial role in modulating binding affinity and selectivity. These structural features make 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one a promising candidate for further investigation in drug discovery.

In the context of contemporary medicinal chemistry research, this compound exemplifies the growing trend toward designing molecules with multiple functional sites. The interplay between the naphthyridine and thiazepane components allows for fine-tuned interactions with biological receptors, including G protein-coupled receptors (GPCRs) and nuclear receptors. Such interactions are pivotal in developing treatments for a wide range of diseases, from neurological disorders to metabolic conditions. The ethylation at the 1-position and the carbonyl linkage to the thiazepane ring further refine its pharmacological properties, contributing to enhanced bioavailability and target engagement.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs through innovative chemical scaffolds. The naphthyridine core, known for its versatility in medicinal chemistry, has been extensively explored for its role in modulating enzyme activity and receptor binding. When combined with the thiazepane moiety, which exhibits notable bioactivity in various pharmacological contexts, the resulting molecule demonstrates a unique combination of properties. This synergy between structural components has been observed to improve drug-like characteristics such as lipophilicity, solubility, and metabolic stability.

Current research initiatives are leveraging computational modeling and high-throughput screening techniques to optimize derivatives of 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one (CAS No. 1706221-18-2). These efforts aim to identify analogs with improved efficacy and reduced side effects. Preliminary data suggest that modifications to the phenyl ring or the thiazepane core can significantly alter binding affinities and selectivity profiles. Such discoveries underscore the importance of structural diversity in developing next-generation therapeutics.

The integration of advanced synthetic methodologies has also facilitated the exploration of this compound’s potential in various therapeutic areas. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex molecular architectures. This has allowed chemists to rapidly generate libraries of derivatives for screening purposes. The versatility of the naphthyridine-thiazepane hybrid system makes it particularly amenable to such synthetic approaches, paving the way for rapid innovation.

From a mechanistic standpoint, understanding how this compound interacts with biological targets is crucial for its development into a viable drug candidate. Studies employing X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding modes within target proteins. These structural insights are essential for guiding medicinal chemists in optimizing potency and selectivity. Additionally, computational studies using molecular dynamics simulations have helped predict how small changes in structure can influence binding kinetics.

The pharmaceutical industry has taken note of these advancements, with several companies investing in programs focused on naphthyridine derivatives. The potential applications span multiple therapeutic domains, including oncology, immunology, and central nervous system (CNS) disorders. Given its unique structural features and demonstrated biological activity, 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one (CAS No. 1706221-18-2) stands as a testament to the power of interdisciplinary research in uncovering novel pharmacological entities.

In conclusion, 1-ethyl-7-methyl-3-[7-(2-methylphenyl)-1,4-thiazepane-4-carbonyl]-1,4-dihydro-1,8-naphthyridin-4-one represents a significant contribution to modern medicinal chemistry. Its complex molecular architecture and multifaceted interactions with biological targets position it as a valuable tool for drug discovery efforts. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in addressing some of today’s most pressing medical challenges.